7',8'-Dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline

• IUPAC Name: 7,8-dimethoxyspiro[5H-pyrrolo[1,2-a]quinoxaline-4,4'-piperidine]
• InChI: InChI=1S/C17H21N3O2/c1-21-14-10-12-13(11-15(14)22-2)20-9-3-4-16(20)17(19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3
• InChI Key: BVEWQKKCYYIVMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)NC3(CCNCC3)C4=CC=CN42)OC
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

“7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” is a chemical compound with the CAS Number: 1242410-86-1. It has a molecular weight of 299.37. The compound appears as a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The molecular structure of “7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” is represented by the linear formula C17H21N3O2. The InChI Code for this compound is 1S/C17H21N3O2/c1-21-14-10-12-13 (11-15 (14)22-2)20-9-3-4-16 (20)17 (19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3.

Physical And Chemical Properties Analysis

“7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” is a solid substance. It has a molecular weight of 299.37. The compound’s InChI Code is 1S/C17H21N3O2/c1-21-14-10-12-13 (11-15 (14)22-2)20-9-3-4-16 (20)17 (19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• A series of compounds including spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] derivatives were synthesized and evaluated for their antihypertensive activity in rats. Among these, a specific compound demonstrated significant antihypertensive effects, suggesting the potential of these derivatives in developing new antihypertensive agents (Clark et al., 1983).
• Novel fluoroquinolones, including structures with piperazine substitutions similar to the core structure of 7',8'-Dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline], demonstrated in vivo activity against Mycobacterium tuberculosis in mouse models, indicating their therapeutic potential in infectious diseases (Shindikar & Viswanathan, 2005).
• Derivatives of spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline] were synthesized and evaluated for antiapomorphine activity in mice, revealing their potential as antipsychotic drugs (Tashiro et al., 1989).

Pharmaceutical Research and Development

• Research on AZ11, a novel inhibitor of bacterial DNA gyrase/type II topoisomerase, included studies on its metabolism, indicating the complex pharmacokinetics and potential therapeutic applications of such compounds (Guo et al., 2015).
• A series of 1-arylspiro[indoline-3,4'-piperidine]s was synthesized, demonstrating potential antidepressant activity through in vivo evaluation. This study highlights the medicinal chemistry aspects of spiro[piperidine] derivatives in developing CNS-active drugs (Ong et al., 1983).

Safety and Hazards

The safety information available indicates that “7’,8’-Dimethoxy-5’H-spiro[piperidine-4,4’-pyrrolo[1,2-a]quinoxaline]” may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of inadequate ventilation, respiratory protection should be worn.